N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide
• InChI: InChI=1S/C14H8BrF6NO2S/c15-10-1-3-12(4-2-10)25(23,24)22-11-6-8(13(16,17)18)5-9(7-11)14(19,20)21/h1-7,22H
• InChI Key: ILIPUTVKNZRMPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)Br
• Molecular Formula: C14H8BrF6NO2S
• Molecular Weight: 448.18 g/mol

Description

N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide, also known as BTF, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays an important role in regulating insulin signaling and glucose homeostasis.

Scientific Research Applications

• Heavy Metal Sensors : Bis-sulfonamides, including derivatives similar to N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide, have been explored for their applications as heavy metal sensors. For instance, molecules like EBDMBS and EBMBBS, which have structural similarities, have shown promising results as selective and sensitive sensors for cobalt ions in environmental and healthcare fields (Sheikh et al., 2016).

• Polyimide Synthesis : Novel polyimides containing fluorine and phosphine oxide moieties, synthesized using monomers like N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide, have been studied for their high thermal stability, low birefringence, and good adhesive properties. These properties make them suitable for various industrial applications (Jeong et al., 2001).

• Synthesis of Electrophilic Reagents : N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide and related compounds have been used as electrophilic cyanation reagents in the synthesis of benzonitriles. This method demonstrates the versatility of such compounds in creating pharmaceutical intermediates and shows chemoselective monocyanation capabilities (Anbarasan et al., 2011).

• Catalyst Design in Ethylene Oligomerization : Phosphine-sulfonamide-derived palladium complexes, synthesized using compounds structurally similar to N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide, have been explored in the field of ethylene oligomerization. These complexes are active in producing ethylene oligomers with varying molecular weights, demonstrating their potential in polymer chemistry (Mote et al., 2021).

• Liquid Crystal Display Applications : Fluorinated copolyimides derived from trifluoromethyl-containing aromatic diamines, related to N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide, have been synthesized and characterized for potential use in advanced liquid-crystal display applications due to their excellent thermal stability and pretilt angles suitable for nematic liquid crystals (Liu et al., 2002).

• Anti-Inflammatory Activity : Derivatives of N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzenesulfonamide have been synthesized and demonstrated to have significant anti-inflammatory activities. The introduction of N-benzenesulfonyl substituents into these compounds has been shown to improve their anti-inflammatory properties, making them potential candidates for pharmaceutical development (Li et al., 2018).